Cas no 84696-81-1 (Octanoic acid,3-hydroxy-3,7-dimethyl-, ethyl ester)
84696-81-1 structure
Product Name:Octanoic acid,3-hydroxy-3,7-dimethyl-, ethyl ester
CAS No:84696-81-1
MF:C12H24O3
MW:216.317164421082
CID:728427
PubChem ID:3020061
Update Time:2025-04-19
Octanoic acid,3-hydroxy-3,7-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid,3-hydroxy-3,7-dimethyl-, ethyl ester
- ethyl 3-hydroxy-3,7-dimethyloctanoate
- EINECS 283-688-7
- NS00059897
- 84696-81-1
- DTXSID601004990
-
- Inchi: 1S/C12H24O3/c1-5-15-11(13)9-12(4,14)8-6-7-10(2)3/h10,14H,5-9H2,1-4H3
- InChI Key: QUSPFYJNPGLTDI-UHFFFAOYSA-N
- SMILES: OC(C)(CC(=O)OCC)CCCC(C)C
Computed Properties
- Exact Mass: 216.172545
- Monoisotopic Mass: 216.172545
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 2.6
Experimental Properties
- Density: 0.948
- Boiling Point: 300.7°C at 760 mmHg
- Flash Point: 114.9°C
- Refractive Index: 1.446
Octanoic acid,3-hydroxy-3,7-dimethyl-, ethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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